Cas no 2137817-59-3 (Carbamic acid, N-[(1R,2S)-2-acetylcyclopentyl]-, 1,1-dimethylethyl ester, rel-)

• Product Name: Carbamic acid, N-[(1R,2S)-2-acetylcyclopentyl]-, 1,1-dimethylethyl ester, rel-
• CAS No: 2137817-59-3
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5293752
• Update Time: 2025-07-15

Carbamic acid, N-[(1R,2S)-2-acetylcyclopentyl]-, 1,1-dimethylethyl ester, rel- Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1R,2S)-2-acetylcyclopentyl]-, 1,1-dimethylethyl ester, rel-

• Inchi： 1S/C12H21NO3/c1-8(14)9-6-5-7-10(9)13-11(15)16-12(2,3)4/h9-10H,5-7H2,1-4H3,(H,13,15)/t9-,10-/m1/s1
• InChI Key： PINFUIRUFBDUKW-NXEZZACHSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1CCC[C@@H]1C(C)=O

Additional information on Carbamic acid, N-[(1R,2S)-2-acetylcyclopentyl]-, 1,1-dimethylethyl ester, rel-

Carbamic acid, N-[(1R,2S)-2-acetylcyclopentyl]-, 1,1-dimethylethyl ester, rel- (CAS No. 2137817-59-3): A Comprehensive Overview

Carbamic acid, N-[(1R,2S)-2-acetylcyclopentyl]-, 1,1-dimethylethyl ester, rel-, identified by its CAS number 2137817-59-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates and exhibits a unique structural configuration that makes it a valuable intermediate in the development of novel therapeutic agents. The presence of a chiral center at the cyclopentyl ring and the specific acetylation pattern contributes to its distinct chemical properties and reactivity, which are exploited in various synthetic pathways.

The structural motif of Carbamic acid, N-[(1R,2S)-2-acetylcyclopentyl]-, 1,1-dimethylethyl ester, rel- features a bulky tert-butyl ester group at the carbamate moiety, which enhances its stability under various reaction conditions. This stability is particularly advantageous in multi-step synthetic sequences where harsh reagents or elevated temperatures are often employed. Additionally, the (1R,2S)-configuration of the cyclopentyl side chain introduces steric hindrance that can influence both the reactivity and selectivity of the compound in catalytic processes.

In recent years, there has been growing interest in the application of chiral auxiliaries and ligands in asymmetric synthesis. The enantiomerically enriched form of Carbamic acid, N-[(1R,2S)-2-acetylcyclopentyl]-, 1,1-dimethylethyl ester, rel- has been explored as a building block for constructing complex molecular architectures with high enantiomeric purity. Such compounds are particularly valuable in drug discovery programs where the pharmacological activity of a molecule is highly dependent on its stereochemistry. The ability to access specific enantiomers with high yield and purity has become a cornerstone of modern medicinal chemistry.

The synthesis of Carbamic acid, N-[(1R,2S)-2-acetylcyclopentyl]-, 1,1-dimethylethyl ester, rel- involves sophisticated organic transformations that highlight the intersection of traditional synthetic methodologies with cutting-edge techniques. For instance, the introduction of the acetyl group at the cyclopentyl ring can be achieved through Vilsmeier-Haack formylation or related acylation reactions. These processes often require precise control over reaction conditions to minimize side products and maximize yield. The subsequent formation of the carbamate ester is typically carried out using strong bases such as sodium hydride or lithium diisopropylamide (LDA), which facilitate deprotonation and nucleophilic substitution at the carbonyl carbon.

The utility of this compound extends beyond simple building blocks; it has been employed in the development of protease inhibitors and other enzyme-targeted therapeutics. Proteases play critical roles in numerous biological pathways and are often implicated in diseases such as cancer and inflammation. By designing molecules that mimic natural substrates or inhibitors with high specificity, researchers aim to develop drugs that can modulate these pathways effectively. The chiral environment provided by Carbamic acid, N-[(1R,2S)-2-acetylcyclopentyl]-, 1,1-dimethylethyl ester, rel- allows for the creation of enantiomerically pure inhibitors that exhibit enhanced binding affinity and reduced toxicity.

In addition to its role in drug development, this compound has found applications in materials science and agrochemicals. Its structural features make it a suitable candidate for designing novel polymers with tailored properties or for synthesizing bioactive molecules that interact with biological targets. The versatility of Carbamic acid, N-[(1R,2S)-2-acetylcyclopentyl]-, 1,1-dimethylethyl ester, as exemplified by its CAS number 2137817-59-3, underscores its importance as a versatile intermediate in synthetic chemistry.

The latest research endeavors have focused on optimizing synthetic routes to improve scalability and cost-efficiency while maintaining high enantiomeric purity. Advances in flow chemistry have enabled continuous production processes that reduce solvent consumption and enhance reproducibility. These innovations are crucial for transitioning laboratory-scale discoveries into industrial applications where efficiency and sustainability are paramount.

The future prospects for this compound remain promising as new methodologies emerge that allow for greater functional diversification and molecular complexity. Collaborative efforts between academia and industry are essential to drive forward these developments and translate them into tangible benefits for society. As our understanding of molecular interactions deepens，the demand for sophisticated intermediates like Carbamic acid, N-[(1R,2S)-2-acetylcyclopentyl]-, 1,1-dimethylethyl ester will continue to grow.